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Compound of Interest

Compound Name:
(S)-(+)-2-Phenylglycine methyl

ester hydrochloride

Cat. No.: B554969 Get Quote

Essential Safety and Handling Guide for (S)-(+)-2-
Phenylglycine Methyl Ester Hydrochloride
This guide provides crucial safety protocols and logistical information for the handling and

disposal of (S)-(+)-2-Phenylglycine methyl ester hydrochloride (CAS No. 15028-39-4). The

following procedures are designed for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Hazard Identification and Personal Protective Equipment
(S)-(+)-2-Phenylglycine methyl ester hydrochloride is classified as causing serious eye

irritation.[1][2] It may also cause skin and respiratory irritation.[2] Therefore, strict adherence to

personal protective equipment (PPE) guidelines is mandatory.

Summary of Required PPE:
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PPE Category Specification Rationale

Eye Protection

Goggles (European standard -

EN 166) or equivalent safety

glasses with side shields.

To prevent serious eye

irritation from dust particles or

splashes.[2]

Hand Protection
Protective gloves (e.g., Nitrile

rubber).

To avoid skin contact and

potential irritation.[2]

Skin and Body Protection Long-sleeved laboratory coat.
To protect skin from accidental

exposure.[2]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA or European

Standard EN 136 approved

respirator (e.g., N95 dust

mask) should be used if

ventilation is inadequate or for

large-scale operations.[2][3]

To prevent inhalation of dust

particles, which may cause

respiratory tract irritation.[2]

Operational Protocol: From Receipt to Disposal
This section outlines a step-by-step procedure for the safe handling of (S)-(+)-2-Phenylglycine
methyl ester hydrochloride in a laboratory setting.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] The

compound is stable under recommended storage conditions.[1]

Handling and Use
Preparation:

Ensure an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[2]
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Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form to avoid dust generation.

Don all required PPE as specified in the table above.

Weighing and Transfer:

Handle the solid material carefully to minimize dust formation.

Use appropriate tools (e.g., spatula) for transfer.

Close the container tightly after use.

Dissolving:

If preparing a solution, add the solid to the solvent slowly.

Be aware of potential incompatibilities with strong acids/alkalis and strong

oxidizing/reducing agents.[1]

First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical

attention.[1][2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, consult a physician.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Get medical attention if symptoms occur.[1][2]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Seek medical attention if symptoms occur.[1]

Spill Management
Minor Spills:
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Ensure adequate ventilation.

Wear appropriate PPE.

Sweep up the spilled solid and shovel it into a suitable, closed container for disposal.[2]

Avoid generating dust.

Major Spills:

Evacuate the area.

Prevent further leakage if it is safe to do so.

Contact your institution's environmental health and safety department.

Disposal Plan
Waste Container: Dispose of the chemical and any contaminated materials in a suitable,

labeled, and closed container.

Disposal Regulations: All waste disposal must be in accordance with local, state, and federal

regulations. Contact a licensed professional waste disposal service to dispose of this

material.[1]

Workflow for Safe Handling
The following diagram illustrates the logical progression of steps for the safe handling of (S)-
(+)-2-Phenylglycine methyl ester hydrochloride.
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Caption: Workflow for handling (S)-(+)-2-Phenylglycine methyl ester hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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